![molecular formula C26H17N3O2 B13744835 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide](/img/structure/B13744835.png)
2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide is a complex organic compound with the molecular formula C26H17N3O2. It is characterized by its unique structure, which includes two cyano groups and a naphthalenedicarboximide core.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for research and application .
Chemical Reactions Analysis
Types of Reactions
2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups .
Scientific Research Applications
2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Mechanism of Action
The mechanism of action of 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide
- This compound derivatives
- Other naphthalenedicarboximide compounds
Uniqueness
What sets this compound apart from similar compounds is its specific structural features, such as the presence of two cyano groups and the naphthalenedicarboximide core.
Properties
Molecular Formula |
C26H17N3O2 |
---|---|
Molecular Weight |
403.4 g/mol |
IUPAC Name |
(3aS,4S,9R,9aR)-1,3-dioxo-4,9-diphenyl-4,9-dihydrobenzo[f]isoindole-3a,9a-dicarbonitrile |
InChI |
InChI=1S/C26H17N3O2/c27-15-25-21(17-9-3-1-4-10-17)19-13-7-8-14-20(19)22(18-11-5-2-6-12-18)26(25,16-28)24(31)29-23(25)30/h1-14,21-22H,(H,29,30,31)/t21-,22+,25+,26- |
InChI Key |
RLTLEZBKIDJKJQ-CEWHCAETSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H]2C3=CC=CC=C3[C@@H]([C@]4([C@@]2(C(=O)NC4=O)C#N)C#N)C5=CC=CC=C5 |
Canonical SMILES |
C1=CC=C(C=C1)C2C3=CC=CC=C3C(C4(C2(C(=O)NC4=O)C#N)C#N)C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.